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Compound of Interest

Compound Name: Perphenazine-d4

Cat. No.: B602518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and isotopic purity analysis

of Perphenazine-d4. Perphenazine-d4 is a stable isotope-labeled analog of Perphenazine, a

typical antipsychotic medication. It serves as an invaluable internal standard for quantitative

bioanalytical assays, such as those used in therapeutic drug monitoring and pharmacokinetic

studies, due to its ability to improve the accuracy of mass spectrometry and liquid

chromatography methods[1].

Chemical and Physical Properties
A summary of the key chemical and physical properties of Perphenazine-d4 is presented in

Table 1. The deuteration is specifically located on the phenothiazine ring system.
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Property Value Reference

IUPAC Name

2-(4-(3-(2-chloro-10H-

phenothiazin-10-yl-1,3,7,9-

d4)propyl)piperazin-1-yl)ethan-

1-ol

[1]

CAS Number 155593-75-2 [1][2]

Molecular Formula C₂₁H₂₂D₄ClN₃OS [2]

Molecular Weight 407.99 g/mol

Isotopic Purity ≥99% deuterated forms (d₁-d₄) [2]

Synthesis of Perphenazine-d4
While a specific, detailed, step-by-step protocol for the synthesis of Perphenazine-d4 is not

readily available in the public domain, a plausible synthetic route can be constructed based on

the known synthesis of Perphenazine and general methods for deuterium labeling of

phenothiazine derivatives. The synthesis involves two key stages: the preparation of the

deuterated phenothiazine core and its subsequent alkylation with the piperazine-containing

side chain.

Proposed Synthetic Pathway
The overall proposed synthetic pathway is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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